Cas no 1240710-06-8 (N-(1-cyanocyclopentyl)-2-[methyl(naphthalen-2-yl)amino]acetamide)

• Product Name: N-(1-cyanocyclopentyl)-2-[methyl(naphthalen-2-yl)amino]acetamide
• CAS No: 1240710-06-8
• MF: C₁₉H₂₁N₃O
• MW: 307.389544248581
• CID: 5451298
• PubChem ID: 8593204
• Update Time: 2025-06-29

N-(1-cyanocyclopentyl)-2-[methyl(naphthalen-2-yl)amino]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-Cyanocyclopentyl)-2-(methyl-2-naphthalenylamino)acetamide
• N-(1-cyanocyclopentyl)-2-[methyl(naphthalen-2-yl)amino]acetamide
• Z46432181
• AKOS008015792
• 1240710-06-8
• EN300-26684281

• Inchi： 1S/C19H21N3O/c1-22(13-18(23)21-19(14-20)10-4-5-11-19)17-9-8-15-6-2-3-7-16(15)12-17/h2-3,6-9,12H,4-5,10-11,13H2,1H3,(H,21,23)
• InChI Key： DFIWZYSXXZSGQE-UHFFFAOYSA-N
• SMILES： O=C(CN(C)C1C=CC2C=CC=CC=2C=1)NC1(C#N)CCCC1

Computed Properties

• Exact Mass: 307.168462302g/mol
• Monoisotopic Mass: 307.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 56.1Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 593.5±43.0 °C(Predicted)
• pka: 12.11±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(1-cyanocyclopentyl)-2-[methyl(naphthalen-2-yl)amino]acetamide

Introduction to N-(1-cyanocyclopentyl)-2-[methyl(naphthalen-2-yl)amino]acetamide (CAS No. 1240710-06-8)

N-(1-cyanocyclopentyl)-2-[methyl(naphthalen-2-yl)amino]acetamide, a compound with the CAS number 1240710-06-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structure of this molecule, featuring a cyanocyclopentyl moiety and a methyl(naphthalen-2-yl)amino group, contributes to its unique chemical and pharmacological properties.

The cyanocyclopentyl group is known for its ability to enhance the metabolic stability of molecules, which is a critical factor in drug design. This feature ensures that the compound remains active in biological systems for longer periods, improving its therapeutic efficacy. Additionally, the presence of the methyl(naphthalen-2-yl)amino group introduces a hydrophobic region that can interact favorably with lipid membranes, potentially improving drug absorption and distribution within the body.

In recent years, there has been growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. N-(1-cyanocyclopentyl)-2-[methyl(naphthalen-2-yl)amino]acetamide has shown potential in preclinical studies as a modulator of enzymes and receptors involved in inflammation and pain signaling. Its ability to interact with these targets suggests that it could be developed into a therapeutic agent for conditions such as arthritis and chronic pain syndromes.

The pharmacokinetic profile of this compound is another area of significant interest. Studies have indicated that it exhibits good oral bioavailability and moderate plasma half-life, which are favorable characteristics for a drug candidate. Furthermore, its low toxicity profile in animal models suggests that it may have a high therapeutic index, meaning it can be effective at doses that are safe for human use.

Recent advancements in computational chemistry have allowed researchers to predict the binding affinity of this compound to various biological targets with greater accuracy. Molecular docking studies have shown that it can bind effectively to enzymes such as cyclooxygenase-2 (COX-2), which is a key enzyme in the production of prostaglandins involved in inflammation. This binding affinity has been confirmed through experimental studies using enzyme inhibition assays.

The synthesis of N-(1-cyanocyclopentyl)-2-[methyl(naphthalen-2-yl)amino]acetamide presents an interesting challenge due to its complex structure. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on an industrial scale. The use of advanced catalytic techniques has improved yield and purity, making it more suitable for further development.

In conclusion, N-(1-cyanocyclopentyl)-2-[methyl(naphthalen-2-yl)amino]acetamide (CAS No. 1240710-06-8) is a promising compound with significant potential in the field of pharmaceuticals. Its unique structure, favorable pharmacokinetic properties, and demonstrated biological activity make it an attractive candidate for further research and development. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in the treatment of various diseases.